BENGHE Foundational & Exploratory

Check Availability & Pricing

Biotin-PEG6-alcohol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG6-alcohol

Cat. No.: B606147

In-Depth Technical Guide to Biotin-PEG6-alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties
and applications of Biotin-PEG6-alcohol, a versatile heterobifunctional linker used extensively
in biomedical research and drug development.

Core Properties of Biotin-PEG6-alcohol

Biotin-PEG6-alcohol is a chemical compound that incorporates a biotin moiety, a hexa-
polyethylene glycol (PEG6) spacer, and a terminal primary alcohol. This unique structure
imparts valuable characteristics for bioconjugation, enhancing the solubility and reducing the
steric hindrance of the conjugated molecules.

Property Value Source(s)
Chemical Formula C22H41N308S [1]
Molecular Weight 507.64 g/mol [1]

CAS Number 906099-89-6 [11[2]
Appearance White to off-white solid [3]
Solubility Water, DMSO, DMF
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Applications in Research and Drug Development

Biotin-PEG6-alcohol serves as a crucial linker molecule in various advanced applications:

o« PROTAC® Development: It is frequently used as a linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACs). PROTACSs are heterobifunctional molecules that recruit an
E3 ubiquitin ligase to a target protein, leading to its degradation. The PEGS6 linker provides
the necessary flexibility and length to facilitate the formation of a stable ternary complex
between the E3 ligase and the target protein.

e Antibody-Drug Conjugates (ADCSs): The terminal hydroxyl group can be functionalized to
attach cytotoxic drugs to antibodies, creating targeted cancer therapies. The biotin group can
be used for purification or as a secondary targeting moiety.

o Surface Modification of Nanoparticles: Biotin-PEG6-alcohol is employed to functionalize the
surface of nanoparticles for targeted drug delivery. The biotin serves as a targeting ligand for
cells that overexpress biotin receptors, often found in cancerous tissues.

e Bioconjugation and Labeling: The biotin group's high affinity for avidin and streptavidin allows
for its use in a wide range of detection, purification, and immobilization assays. The PEG
spacer enhances the accessibility of the biotin moiety for binding.

Experimental Protocols

A key application of Biotin-PEG6-alcohol is its conjugation to other molecules via its terminal
hydroxyl group. One common reaction is its conversion to a phosphoramidite, enabling its
incorporation into oligonucleotides during solid-phase synthesis.

Synthesis of Biotin-PEG6-Phosphoramidite

This protocol describes the conversion of the terminal alcohol of Biotin-PEG6-alcohol to a
phosphoramidite, a necessary step for its use in automated DNA/RNA synthesis.

Materials:
e Biotin-PEG6-alcohol

e 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite
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N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM)

Anhydrous Acetonitrile

Silica gel for column chromatography

Ethyl acetate

Hexanes

Triethylamine

Procedure:

Preparation: Dissolve Biotin-PEG6-alcohol in anhydrous DCM under an inert atmosphere
(e.g., argon or nitrogen).

Reaction: Cool the solution to 0°C in an ice bath. Add DIPEA to the solution, followed by the
dropwise addition of 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite.

Incubation: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench the reaction by adding a small amount of
saturated sodium bicarbonate solution.

Extraction: Extract the aqueous layer with DCM. Combine the organic layers and wash with
brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a gradient of
ethyl acetate in hexanes containing a small percentage of triethylamine to yield the final
Biotin-PEG6-phosphoramidite.
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Note: Phosphoramidites are sensitive to moisture and oxidation. All glassware should be oven-
dried, and all solvents should be anhydrous. The purified product should be stored under an
inert atmosphere at -20°C.

Logical Workflow for Biotin-PEG6-alcohol
Application

The following diagram illustrates a typical workflow for the application of Biotin-PEG6-alcohol
in the development of a targeted drug delivery system.

Workflow for Biotin-PEG6-alcohol in Targeted Drug Delivery
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Caption: Workflow for the functionalization and application of Biotin-PEG6-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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